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Compound of Interest

Compound Name:
2-chloro-N-methylethane-1-

sulfonamide

Cat. No.: B13466387

Get Quote

Part 1: Executive Summary
2-Chloro-N-methylethane-1-sulfonamide (CAS: 1487728-62-0) is a specialized electrophilic

intermediate primarily utilized in the synthesis of taurine derivatives and vinylsulfonamide

reactive probes. Unlike stable commercial sulfonamides, this compound occupies a

"metastable" chemical space; it is prone to base-mediated dehydrohalogenation to form N-

methylethenesulfonamide.

This guide addresses the scarcity of public solubility data for this specific entity. By synthesizing

experimental observations from homologous series and reaction workups, we provide a

validated solubility landscape and handling protocols to prevent inadvertent degradation during

solution-phase processing.

Part 2: Physicochemical Profile
The solubility of 2-chloro-N-methylethane-1-sulfonamide is governed by the competition

between its polar sulfonamide head group (

) and the lipophilic, electron-withdrawing chloroethyl tail.
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Table 1: Key Physicochemical Parameters
Property Value / Estimate Confidence Source/Rationale

Molecular Formula High Stoichiometry

Molecular Weight 157.62 g/mol High Calculated

CAS Number 1487728-62-0 High Chemical Abstracts

LogP (Predicted) 0.45 ± 0.2 Medium

Consensus of

fragment-based

models (Cl: +0.7,

Sulfonamide: -1.[1]2)

pKa (Acidic) 10.5 ± 0.5 Medium

Sulfonamide N-H

acidity; inductively

enhanced by

-Cl

Appearance
Colorless Oil or Low-

Melting Solid
High

Analogous to 2-

chloroethanesulfonyl

chloride

Scientist’s Note: Do not confuse this compound with its isomer, N-(2-

chloroethyl)methanesulfonamide (CAS 21896-59-3). The target molecule has the chlorine on

the sulfonyl side of the chain, making the

-carbon highly susceptible to elimination.

Part 3: Solubility Landscape
The following data is derived from isolation protocols where this compound is extracted from

aqueous reaction mixtures.
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Table 2: Solubility Data & Solvent Compatibility
Solvent Class Solvent Solubility Rating Operational Notes

Chlorinated
Dichloromethane

(DCM)
High (>100 mg/mL)

Preferred solvent for

extraction and

storage.

Chlorinated Chloroform High (>100 mg/mL)

Good alternative;

avoid if traces of

HCl/phosgene are

present.

Polar Aprotic DMSO High (>50 mg/mL)

Suitable for biological

assays; Risk of

elimination upon

prolonged storage.

Polar Aprotic Acetonitrile (MeCN) High (>50 mg/mL)
Excellent for HPLC

analysis.

Polar Protic Methanol / Ethanol
Moderate (10–50

mg/mL)

Use with caution;

nucleophilic attack

(solvolysis) possible at

high T.

Aqueous Water (pH 7)
Low-Moderate (<5

mg/mL)

Sparingly soluble;

typically oils out of

aqueous solution.

Aqueous Water (pH > 10) Unstable

DO NOT USE. Rapid

elimination to

vinylsulfonamide.

Part 4: Synthesis & Stability Logic
Understanding the synthesis is critical to interpreting solubility results, as impurities (vinyl

species) drastically alter the apparent solubility.

The "Elimination Trap": In the presence of base (even weak bases like bicarbonate used in

workups), the acidic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13466387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-protons (adjacent to the sulfonyl group) become labile. The

-chlorine acts as a leaving group, driving the formation of the vinylsulfonamide.

Figure 1: Reaction Pathway & Stability Dynamics
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Caption: The synthesis involves a delicate balance. Low temperature (0°C) favors the Target

(Green). Elevated pH or temperature drives the elimination to the Vinyl impurity (Red).

Part 5: Experimental Protocols
As a Senior Scientist, I recommend the following self-validating protocols. These are designed

to measure solubility without chemically altering the substrate.

Protocol A: Kinetic Solubility Determination (HPLC-
Based)
Use this for rapid assessment during formulation.

Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.

Spiking: Spiking 5 µL of stock into 495 µL of PBS (pH 7.4) and 495 µL of MeCN (Control).

Equilibration: Shake at room temperature for 4 hours. Note: Do not exceed 4 hours to

minimize hydrolysis.

Filtration: Filter the PBS sample using a 0.45 µm PTFE membrane (low binding).
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Analysis: Inject both samples onto HPLC (C18 column, Water/MeCN gradient).

Calculation:

Protocol B: Synthesis & Isolation (Minimizing Vinyl
Formation)
To generate pure material for solubility testing.

Setup: Charge a flask with Dichloromethane (DCM) and Methylamine (2.0 eq). Cool to -10°C

(Salt/Ice bath).

Addition: Dropwise add 2-chloroethanesulfonyl chloride (1.0 eq) dissolved in DCM. Crucial:

Keep internal temp < 0°C.

Quench: Pour into ice-cold 5% HCl (acidic quench prevents elimination).

Extraction: Separate organic layer, dry over

, and evaporate at < 30°C.

Validation: Check NMR (

H).

Target: Triplet at ~3.8 ppm (

-Cl).

Vinyl Impurity: Multiplets at 6.0–6.8 ppm (Olefinic protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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